Cas no 1087784-54-0 (3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide)

• Product Name: 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide
• CAS No: 1087784-54-0
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 4570715
• PubChem ID: 42959251
• Update Time: 2025-05-20

3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonamide, 1,2,3,4-tetrahydro-3-methyl-
• Argatroban Impurity 71
• 3-Methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide
• DTXSID701230623
• EN300-39050
• AKOS026743232
• G22701
• CS-0248081
• 1087784-54-0
• BDBM50162496
• Z381788712
• 1,2,3,4-Tetrahydro-3-methyl-8-quinolinesulfonamide
• CHEMBL3793003
• HR-0336
• 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide

• Inchi： 1S/C10H14N2O2S/c1-7-5-8-3-2-4-9(15(11,13)14)10(8)12-6-7/h2-4,7,12H,5-6H2,1H3,(H2,11,13,14)
• InChI Key： UVJPSTJAUUZEKC-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2S(N)(=O)=O)CC(C)C1

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide

3-Methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide (CAS No. 1087784-54-0): A Comprehensive Overview

The compound 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide (CAS No. 1087784-54-0) is a sulfonamide derivative with a tetrahydroquinoline backbone, which has garnered significant interest in pharmaceutical and chemical research. Its unique structural features, including the methyl group at the 3-position and the sulfonamide moiety at the 8-position, make it a versatile intermediate for drug discovery and development. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide structure aligns with this trend, as researchers explore its potential in targeting enzyme inhibition and modulating cellular pathways. Its CAS No. 1087784-54-0 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global scientific communities.

One of the most searched questions in the context of tetrahydroquinoline derivatives is their role in central nervous system (CNS) drug development. The 3-methyl-1,2,3,4-tetrahydroquinoline scaffold is particularly intriguing due to its ability to cross the blood-brain barrier, making it a candidate for neurodegenerative disease research. Additionally, the sulfonamide group enhances solubility and bioavailability, addressing a common challenge in drug formulation. These attributes have positioned this compound as a subject of interest in AI-driven drug discovery platforms, where computational models predict its interactions with biological targets.

From a synthetic chemistry perspective, the preparation of 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide involves multi-step reactions, including cyclization and sulfonylation. Researchers often optimize these processes to improve yield and purity, as highlighted in recent publications. The compound’s CAS No. 1087784-54-0 is frequently cited in patent literature, underscoring its commercial viability. Moreover, its stability under various conditions makes it suitable for long-term storage and transportation, a critical factor for industrial applications.

Environmental and sustainability considerations are also shaping the discourse around sulfonamide compounds. With growing emphasis on green chemistry, scientists are investigating eco-friendly synthesis routes for 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide. This aligns with broader trends in reducing hazardous byproducts and energy consumption, topics frequently searched in academic and industrial forums. The compound’s potential for biodegradability further enhances its appeal in sustainable pharmaceutical manufacturing.

In conclusion, 3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamide (CAS No. 1087784-54-0) represents a promising candidate for diverse applications, from drug development to material science. Its structural versatility, coupled with ongoing advancements in synthetic and computational chemistry, ensures its continued relevance in scientific research. As interest in sulfonamide derivatives and tetrahydroquinoline scaffolds grows, this compound is poised to play a pivotal role in addressing contemporary health and environmental challenges.